Cas no 1251684-42-0 (N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251684-42-0
• MF: C₁₆H₁₂ClFN₄O
• MW: 330.74408531189
• CID: 6503827
• Update Time: 2025-07-16

N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• N-[(2-chloro-4-fluorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide

• Inchi： 1S/C16H12ClFN4O/c17-14-8-13(18)4-2-11(14)9-20-16(23)12-3-5-15(19-10-12)22-7-1-6-21-22/h1-8,10H,9H2,(H,20,23)
• InChI Key： YGORKXAFMSRLDH-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC=N2)=CC=C1C(NCC1=CC=C(F)C=C1Cl)=O

Computed Properties

• Exact Mass: 330.068
• Monoisotopic Mass: 330.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide

Introduction to N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251684-42-0)

N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251684-42-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique combination of functional groups, including chloro, fluoro, and pyrazole moieties, makes it a versatile scaffold for designing novel therapeutic agents.

The chemical structure of N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide incorporates a pyridine core linked to a pyrazole ring, both of which are well-documented heterocyclic systems known for their biological activity. The presence of a chloro group at the 2-position and a fluoro group at the 4-position of the phenyl ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. These features make it an attractive molecule for further investigation in the development of small-molecule drugs.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophoric elements to enhance their therapeutic potential. The structure of N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide aligns well with this trend, as it incorporates several key pharmacological motifs that have been extensively studied in medicinal chemistry. The pyridine moiety is known to be a common component in many bioactive molecules, often serving as a hinge-binding region that interacts with protein targets. Similarly, the pyrazole ring is recognized for its ability to modulate enzyme activity and receptor binding.

The synthesis of N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro and fluoro substituents on the phenyl ring typically requires specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Additionally, the coupling of the pyrazole ring to the pyridine core necessitates careful consideration of reaction conditions to ensure compatibility between the two heterocyclic systems.

The biological activity of N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide has been explored in several preclinical studies. These investigations have revealed promising results in terms of its interaction with various biological targets, including enzymes and receptors relevant to human health and disease. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be involved in cancer progression and other pathological processes.

The presence of both chloro and fluoro substituents in the molecular structure is particularly noteworthy, as these elements are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. The chloro group can act as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets, while the fluoro group can influence electronic properties and improve oral bioavailability. These features make N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide a compelling candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, N-(2-chloro-4-fluorophenyl)methyl-6-(H-pyrazol-1-yl)pyridine-3--carboxamide (CAS No. 1251684-42-0) also represents an important tool for research purposes. Its unique structure allows researchers to investigate various aspects of molecular recognition and drug-target interactions. By studying this compound, scientists can gain valuable insights into how different functional groups contribute to biological activity and how these interactions can be optimized for improved therapeutic efficacy.

The ongoing research into N-(2-chloro-4-fluorophenyl)methyl-6-(H-pyrazol-1-yl)pyridine-3--carboxamide (CAS No. 1251684-42-0) underscores its significance in modern pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs. Their complex structures and multifaceted properties make them valuable candidates for further exploration in both academic research and industrial settings.